Cas no 18643-84-0 (Dimethyl 2-Chlorobenzene-1,4-dioate)

• Product Name: Dimethyl 2-Chlorobenzene-1,4-dioate
• CAS No: 18643-84-0
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• MDL: MFCD00060639
• CID: 51103
• PubChem ID: 87740
• Update Time: 2025-10-29

Dimethyl 2-Chlorobenzene-1,4-dioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-chloroterephthalate
• Dimethyl chloroterephthalate
• dimethyl 2-chlorobenzene-1,4-dicarboxylate
• Einecs 242-475-9
• Chloroterephthalicaciddimethylester
• 2-Chloro-1,4-benzenedicarboxylic acid dimethyl ester
• Dimethyl 2-chloroterephthalate #
• 18643-84-0
• DTXSID80171904
• DIMETHYL 2-CHLOROBENZENE-1,4-DIOATE
• 1,4-Benzenedicarboxylic acid, 2-chloro-, dimethyl ester
• AKOS015849907
• SCHEMBL69263
• NS00026099
• AS-44945
• MFCD00060639
• FT-0612024
• AB9126
• dimethyl chloro-terephthalate
• DB-333971
• Dimethyl 2-Chlorobenzene-1,4-dioate

• MDL： MFCD00060639
• Inchi： 1S/C10H9ClO4/c1-14-9(12)6-3-4-7(8(11)5-6)10(13)15-2/h3-5H,1-2H3
• InChI Key： FUFFCPIFRICMFH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=CC=1C(=O)OC

Computed Properties

• Exact Mass: 228.01900
• Monoisotopic Mass: 228.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.29
• Melting Point: 58-60°C
• Boiling Point: 318.6°Cat760mmHg
• Flash Point: 134.2°C
• Refractive Index: 1.529
• PSA: 52.60000
• LogP: 1.91320

Dimethyl 2-Chlorobenzene-1,4-dioate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on Dimethyl 2-Chlorobenzene-1,4-dioate

Exploring the Versatile Applications and Properties of Dimethyl 2-Chlorobenzene-1,4-dioate (CAS No. 18643-84-0)

Dimethyl 2-Chlorobenzene-1,4-dioate (CAS No. 18643-84-0) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This ester derivative of chlorobenzene is known for its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. With the increasing demand for high-performance chemical intermediates, understanding the characteristics and uses of this compound is essential for professionals in the field.

The molecular structure of Dimethyl 2-Chlorobenzene-1,4-dioate features a chlorinated benzene ring with two ester functional groups at the 1 and 4 positions. This configuration imparts specific reactivity patterns, making it a preferred choice for organic synthesis and pharmaceutical manufacturing. Researchers often explore its potential in creating novel compounds with enhanced properties, aligning with the current trend towards sustainable chemistry and green synthesis methods.

One of the most notable applications of Dimethyl 2-Chlorobenzene-1,4-dioate is in the development of advanced materials. Its ability to act as a building block for polymers and other high-molecular-weight compounds has made it a subject of interest in material science. The compound's stability under various conditions also contributes to its utility in industrial processes, where consistent performance is critical.

In the realm of pharmaceutical research, Dimethyl 2-Chlorobenzene-1,4-dioate serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). The compound's structural versatility allows for modifications that can lead to the development of new drugs with improved efficacy and reduced side effects. This aligns with the growing focus on precision medicine and targeted therapies, which are among the top trends in healthcare today.

Another area where Dimethyl 2-Chlorobenzene-1,4-dioate shows promise is in agrochemical formulations. The compound's chemical properties make it suitable for use in the synthesis of pesticides and herbicides, contributing to more effective crop protection solutions. As the agricultural sector continues to seek eco-friendly alternatives, the role of such intermediates becomes increasingly important.

The production and handling of Dimethyl 2-Chlorobenzene-1,4-dioate require adherence to strict safety protocols to ensure optimal results. Proper storage conditions, including controlled temperature and humidity levels, are essential to maintain the compound's integrity. These precautions are in line with the broader industry emphasis on workplace safety and environmental responsibility.

Market trends indicate a steady demand for Dimethyl 2-Chlorobenzene-1,4-dioate, driven by its diverse applications. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of various industries. Additionally, advancements in analytical techniques have improved the quality control processes, ensuring that the compound meets the required specifications for different uses.

For researchers and industry professionals, staying updated on the latest developments related to Dimethyl 2-Chlorobenzene-1,4-dioate is crucial. Publications and patents featuring this compound often highlight innovative applications and synthesis methods, reflecting the dynamic nature of chemical research. Engaging with these resources can provide valuable insights into emerging opportunities and challenges.

In conclusion, Dimethyl 2-Chlorobenzene-1,4-dioate (CAS No. 18643-84-0) is a multifaceted compound with significant potential across multiple sectors. Its role in organic synthesis, material science, and pharmaceutical development underscores its importance in modern chemistry. As industries continue to evolve, the demand for such specialized intermediates is expected to grow, paving the way for further innovations and applications.